Cas no 63467-14-1 (1-amino-4-hydroxy-2-[2-[4-(2-hydroxyethyl)phenyl]ethoxy]anthraquinone)

• Product name: 1-amino-4-hydroxy-2-[2-[4-(2-hydroxyethyl)phenyl]ethoxy]anthraquinone
• CAS No: 63467-14-1
• MF: C₂₄H₂₁NO₅
• MW: 403.427246809006
• CID: 960289
• PubChem ID: 113253

1-amino-4-hydroxy-2-[2-[4-(2-hydroxyethyl)phenyl]ethoxy]anthraquinone Chemical and Physical Properties

Names and Identifiers

• 1-amino-4-hydroxy-2-[2-[4-(2-hydroxyethyl)phenyl]ethoxy]anthraquinone
• 1-amino-4-hydroxy-2-[2-[4-(2-hydroxyethyl)phenyl]ethoxy]anthracene-9,10-dione
• 1-Amino-4-hydroxy-2-(2-(4-(2-hydroxyethoxy)phenoxy)ethoxy)anthraquinone
• 1-Amino-4-hydroxy-2-(2-(4-(2-hydroxyethyl)phenyl)ethoxy)anthraquinone
• 1-amino-4-hydroxy-2-{2-[4-(2-hydroxyethyl)phenyl]ethoxy}anthracene-9,10-dione
• 9,10-Anthracenedione, 1-amino-4-hydroxy-2-(2-(4-(2-hydroxyethyl)phenyl)ethoxy)-
• 63467-14-1
• 9,10-Anthracenedione, 1-amino-4-hydroxy-2-[2-[4-(2-hydroxyethyl)phenyl]ethoxy]-
• OKZRROQYZKWXOV-UHFFFAOYSA-N
• 1-Amino-4-hydroxy-2-[2-[4-(2-hydroxyethyl)phenyl ]ethoxy]anthraquinone
• DTXSID6069870
• DB-291337
• NS00035466
• EINECS 264-226-3

• Inchi： InChI=1S/C24H21NO5/c25-22-19(30-12-10-15-7-5-14(6-8-15)9-11-26)13-18(27)20-21(22)24(29)17-4-2-1-3-16(17)23(20)28/h1-8,13,26-27H,9-12,25H2
• InChI Key： OKZRROQYZKWXOV-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C(=O)C3=C(C2=O)C(=C(C=C3O)OCCC4=CC=C(C=C4)CCO)N

Computed Properties

• Exact Mass: 403.14203
• Monoisotopic Mass: 403.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110Ų
• XLogP3: 4.4

Experimental Properties

• PSA: 109.85